Cas no 90610-74-5 (4-Methyl-3-[(methylamino)sulfonyl]benzoic acid)

• Product Name: 4-Methyl-3-[(methylamino)sulfonyl]benzoic acid
• CAS No: 90610-74-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD11121209
• CID: 4780397
• PubChem ID: 29297033
• Update Time: 2025-11-03

4-Methyl-3-[(methylamino)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-[(methylamino)sulfonyl]benzoic acid
• 4-methyl-3-(methylsulfamoyl)benzoic acid
• AKOS009053436
• EN300-703189
• G73252
• 90610-74-5
• CS-0345251
• 4-Methyl-3-(n-methylsulfamoyl)benzoic acid
• 4-methyl-3-(methylsulfamoyl)benzoicacid
• DTXSID801246425

• MDL： MFCD11121209
• Inchi： 1S/C9H11NO4S/c1-6-3-4-7(9(11)12)5-8(6)15(13,14)10-2/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： JUIYSGNFARQFAY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Methyl-3-[(methylamino)sulfonyl]benzoic acid

4-Methyl-3-[(methylamino)sulfonyl]benzoic Acid (CAS 90610-74-5): Properties, Applications, and Market Insights

4-Methyl-3-[(methylamino)sulfonyl]benzoic acid (CAS 90610-74-5) is a specialized sulfonamide-based benzoic acid derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methylamino sulfonyl functional group, serves as a valuable building block in medicinal chemistry and material science applications.

The molecular structure of 4-methyl-3-[(methylamino)sulfonyl]benzoic acid features both acidic (carboxylic acid) and basic (methylamino) moieties, making it particularly interesting for researchers developing pH-sensitive compounds or drug delivery systems. Recent studies highlight its potential in creating targeted therapeutic agents, especially in the context of personalized medicine approaches that are currently revolutionizing healthcare.

From a synthetic chemistry perspective, CAS 90610-74-5 demonstrates remarkable versatility. The methylamino sulfonyl group enhances the molecule's ability to participate in various coupling reactions, while the carboxylic acid functionality allows for further derivatization. This dual reactivity makes it particularly valuable for creating combinatorial chemistry libraries, a technique widely used in modern drug discovery programs.

The pharmaceutical applications of 4-methyl-3-[(methylamino)sulfonyl]benzoic acid are particularly noteworthy. Researchers are investigating its potential as a precursor for enzyme inhibitors, especially those targeting metabolic pathways. The compound's structural features suggest possible activity against certain carbonic anhydrase isoforms, which has implications for developing treatments for conditions like glaucoma and altitude sickness.

In material science, derivatives of 90610-74-5 have shown promise in creating advanced polymeric materials with specific functional properties. The sulfonamide group contributes to enhanced thermal stability, while the aromatic system provides structural rigidity. These characteristics are particularly valuable for developing high-performance coatings and specialty adhesives used in demanding industrial applications.

The analytical characterization of 4-methyl-3-[(methylamino)sulfonyl]benzoic acid typically involves techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical parameters for research applications. Recent advances in analytical instrumentation have made it easier to study this compound's behavior in various solvent systems and under different environmental conditions.

From a regulatory standpoint, CAS 90610-74-5 is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should always consult the latest safety data sheets and conduct proper risk assessments before working with this or any chemical compound. The growing emphasis on green chemistry principles has also prompted investigations into more sustainable synthesis routes for this valuable intermediate.

The market for 4-methyl-3-[(methylamino)sulfonyl]benzoic acid has shown steady growth, particularly in regions with strong pharmaceutical research sectors. Suppliers typically offer this compound in various purity grades, from technical grade for material science applications to pharmaceutical grade for drug development purposes. The increasing demand for custom synthesis services has also created opportunities for specialized manufacturers of this compound.

Recent patent literature reveals growing interest in 90610-74-5 derivatives, particularly in applications related to bioactive molecules and functional materials. The compound's unique combination of structural features makes it a valuable starting point for developing novel compounds with tailored properties. This aligns well with current trends in structure-activity relationship studies and rational drug design methodologies.

For researchers considering working with 4-methyl-3-[(methylamino)sulfonyl]benzoic acid, it's important to note that proper storage conditions are essential for maintaining compound stability. The material should typically be kept in a cool, dry environment, protected from light and moisture. These precautions help preserve the compound's chemical integrity and ensure reproducible results in experimental work.

The future outlook for CAS 90610-74-5 appears promising, with potential applications emerging in areas such as bioconjugation chemistry and molecular imaging. As analytical techniques continue to advance and our understanding of molecular interactions deepens, this versatile compound is likely to find even broader utility across multiple scientific disciplines.